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Compound of Interest

Compound Name: 2-Mercaptophenol

Cat. No.: B073258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Mercaptophenol, an aromatic organic compound featuring both a hydroxyl and a thiol group

bonded to a benzene ring in the ortho position, is a versatile molecule with a growing footprint

in fundamental and applied research. Its unique chemical structure allows it to participate in a

wide array of reactions, making it a valuable building block in organic synthesis, a key

component in analytical chemistry, and a molecule of interest in biological studies. This

technical guide provides a comprehensive overview of the core research applications of 2-
mercaptophenol, with a focus on quantitative data, detailed experimental protocols, and the

visualization of key processes.

Physicochemical Properties
2-Mercaptophenol is a white to pale yellow solid with a characteristic unpleasant odor. It is

moderately soluble in water and shows good solubility in organic solvents like ethanol and

ether. The presence of both a hydroxyl (-OH) and a thiol (-SH) group imparts dual reactivity,

allowing it to act as a nucleophile, a reducing agent, and a ligand for metal ions.
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Property Value Reference

Molecular Formula C₆H₆OS [1]

Molecular Weight 126.18 g/mol [2]

Density 1.255 g/mL at 25 °C [3]

Refractive Index 1.6060 at 20 °C [3]

IUPAC Name 2-Sulfanylphenol [4]

Core Research Applications
The fundamental research applications of 2-mercaptophenol are diverse, spanning organic

synthesis, analytical chemistry, and biology.

Organic Synthesis: A Versatile Building Block
2-Mercaptophenol is a crucial precursor in the synthesis of a variety of heterocyclic

compounds, most notably benzothiazoles and their derivatives. These structures are of

significant interest in medicinal chemistry due to their wide range of biological activities. The

dual functionality of 2-mercaptophenol allows for cyclization reactions with various

electrophiles.

Synthesis of Benzothiazole Derivatives:

The condensation of 2-aminothiophenol (a related compound) with aldehydes or carboxylic

acids is a common method for synthesizing 2-substituted benzothiazoles. While direct high-

yield examples for 2-mercaptophenol are less commonly published, the principles are

analogous. For instance, the reaction of 2-mercaptophenol with appropriate reagents can lead

to the formation of benzoxathiepine derivatives. The synthesis of 2-thio-substituted

benzothiazoles from 2-mercaptobenzothiazole and aryl halides using a CuFe₂O₄ nanoparticle

catalyst in PEG-400 has been reported with good to excellent yields.[5]

Experimental Protocol: General Synthesis of 2-Alkylbenzothiazoles (from 2-aminothiophenol as

an illustrative example)
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This two-step procedure involves the condensation of 2-aminothiophenol with an aliphatic

aldehyde, followed by oxidation.

Step 1: Synthesis of 2-Alkyl-2,3-dihydrobenzo[d]thiazoles

To a stirred solution of an aliphatic aldehyde (7.5 mmol) in dichloromethane (7.5 ml), add 4Å

molecular sieves (5.0 g).

Add 2-aminothiophenol (0.63 g, 5.0 mmol) dropwise to the mixture and stir at room

temperature for 1.5–2 hours.

Monitor the reaction by thin-layer chromatography.

Upon completion, filter the reaction mixture to remove the molecular sieves.

Evaporate the solvent under reduced pressure.

Purify the residue by column chromatography on silica gel using 10% ethyl acetate/hexane

as the eluent to obtain the 2-alkyl-2,3-dihydrobenzo[d]thiazole.

Step 2: Oxidation to 2-Alkylbenzothiazoles

The 2-alkyl-2,3-dihydrobenzo[d]thiazoles obtained in the previous step are oxidized using

pyridinium chlorochromate (PCC) supported on silica gel to afford excellent yields of the

corresponding 2-alkylbenzothiazoles.[5]

Workflow for the Synthesis of 2-Alkylbenzothiazoles
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Caption: Workflow for the two-step synthesis of 2-alkylbenzothiazoles.
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Analytical Chemistry: A Chelating Agent for Metal Ion
Detection
The thiol and hydroxyl groups of 2-mercaptophenol provide excellent coordination sites for

metal ions. This property is exploited in analytical chemistry for the detection and quantification

of heavy metal ions. 2-Mercaptophenol can be used as a complexing agent in various

analytical techniques, including potentiometric titrations and colorimetric assays.

A potentiometric titration method has been developed for the determination of mercury(II) using

2-mercaptoethanol, a related compound, as a titrant. This method is rapid, simple, and

accurate for determining microgram quantities of mercury(II).[6][7] The reaction proceeds via

the formation of a stable complex between the thiol group and the mercury ion. The endpoint is

detected by a sharp change in potential. A similar approach can be applied using 2-
mercaptophenol.

Experimental Protocol: Potentiometric Titration of Mercury(II) with 2-Mercaptoethanol

(Illustrative)

Apparatus: A potentiometer with a mercury indicator electrode and a saturated calomel

electrode (SCE) as the reference electrode.

Reagents:

Standard solution of mercury(II) chloride.

Solution of 2-mercaptoethanol in a suitable solvent (e.g., ethanol).

Procedure:

Pipette a known volume of the mercury(II) chloride solution into a titration cell.

Add a suitable supporting electrolyte.

Immerse the electrodes in the solution and start stirring.

Titrate the solution with the standard 2-mercaptoethanol solution, adding the titrant in

small increments.
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Record the potential after each addition.

The equivalence point is determined from the inflection point of the titration curve (or by

plotting the first or second derivative). The molar ratio at the inflection point for the reaction

between Hg²⁺ and 2-mercaptoethanol is 1:2.[6][7]

Quantitative Data for Metal Ion Detection

While specific detection limits for 2-mercaptophenol are not readily available in the compiled

search results, related thiol-based sensors have demonstrated detection limits in the

nanomolar to micromolar range for various heavy metal ions. For example, a colorimetric

sensor using 2-mercaptoethanol and gold nanoparticles allows for the selective detection of

Ag⁺ and Pb²⁺ ions down to the nanomolar range.[8]

Logical Relationship in Metal Ion Detection
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Caption: Logical flow of metal ion detection using 2-mercaptophenol.

Polymer Chemistry: A Role in Polymerization Control
Phenolic compounds, including 2-mercaptophenol, can act as inhibitors or retarders in free-

radical polymerization reactions. They function by scavenging radicals, thereby preventing or

slowing down the polymerization process. This is crucial for the safe storage and transportation

of reactive monomers. The thiol group in 2-mercaptophenol can also act as a chain transfer

agent, which helps in controlling the molecular weight of the resulting polymer.

Mechanism of Polymerization Inhibition:
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Phenolic inhibitors typically work by donating a hydrogen atom from their hydroxyl group to a

growing polymer radical, thus terminating the chain. The resulting phenoxyl radical is stabilized

by resonance and is less reactive, preventing it from initiating a new polymer chain. The

presence of a thiol group can introduce additional mechanisms, including chain transfer.

Experimental Data on Polymerization Inhibition:

While specific quantitative data for 2-mercaptophenol as a polymerization inhibitor is scarce in

the provided results, studies on other phenolic inhibitors like p-tert-butyl catechol (ptbc) for

styrene polymerization show a retarding effect.[2] The efficiency of a polymerization inhibitor is

often evaluated by measuring the induction period or the reduction in the rate of

polymerization.

Workflow for Evaluating Polymerization Inhibition
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Caption: General workflow for assessing the polymerization inhibition efficiency of 2-
mercaptophenol.

Biological Applications: Antioxidant and Beyond
The thiol and phenol groups in 2-mercaptophenol make it a potent antioxidant. It can

scavenge free radicals and protect cells from oxidative damage. This property is the basis for

many of its biological applications.

Antioxidant Activity:
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The antioxidant activity of 2-mercaptophenol can be evaluated using various in vitro assays,

such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. In one study, the

Trolox Equivalent Antioxidant Capacity (TEAC) of 2-mercaptophenol was determined to be

0.77.[9]

Experimental Protocol: DPPH Radical Scavenging Assay

Reagents:

DPPH solution (typically 0.1 mM in methanol).

Test sample solution of 2-mercaptophenol at various concentrations.

A positive control (e.g., ascorbic acid or Trolox).

Procedure:

In a 96-well plate or cuvettes, mix a volume of the test sample with the DPPH solution.

Incubate the mixture in the dark at room temperature for a specified time (e.g., 30

minutes).

Measure the absorbance of the solution at a wavelength of approximately 517 nm.

The scavenging activity is calculated as the percentage of DPPH radical inhibition.

Calculation:

% Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x

100

The IC₅₀ value (the concentration of the antioxidant required to scavenge 50% of the

DPPH radicals) is then determined.

Signaling Pathways:

While specific signaling pathways directly modulated by 2-mercaptophenol are not extensively

detailed in the provided search results, thiol-containing compounds are known to influence
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cellular redox signaling. As an antioxidant, 2-mercaptophenol can potentially modulate

pathways sensitive to reactive oxygen species (ROS), such as the NF-κB and MAP kinase

pathways. Further research is needed to elucidate the precise molecular targets and

mechanisms of 2-mercaptophenol in cellular signaling.

Anticancer and Antimicrobial Activity of Derivatives:

Numerous derivatives of 2-mercaptobenzothiazole and 2-mercaptobenzoxazole have been

synthesized and evaluated for their biological activities. These studies have reported significant

anticancer and antimicrobial properties, with some compounds exhibiting IC₅₀ values in the low

micromolar range against various cancer cell lines and potent activity against bacterial strains.

[10][11]

Compound
Type

Activity IC₅₀ / MIC Target Reference

2-

Mercaptobenzox

azole Derivatives

Anticancer 2.14 - 19.34 µM

HepG2, MCF-7,

MDA-MB-231,

HeLa

[10][11]

3-{4-(5-

mercapto-1,3,4-

oxadiazole-2-

yl)phenylimino}in

dolin-2-one

Derivatives

Anticancer 10.64 - 33.62 µM HeLa [10]

Involvement in Redox Signaling (Hypothetical Pathway)
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Caption: Hypothetical role of 2-mercaptophenol in modulating the NF-κB signaling pathway.

Conclusion
2-Mercaptophenol is a multifaceted compound with significant potential in various fields of

scientific research. Its applications in the synthesis of bioactive heterocyclic compounds, its

utility as a chelating agent for metal ion detection, its role in controlling polymerization

reactions, and its antioxidant properties underscore its importance. While much is known,

further research is warranted to fully elucidate its mechanisms of action in biological systems

and to expand its applications in materials science and drug development. This guide provides

a foundational understanding for researchers looking to explore the rich chemistry and diverse

applications of this versatile molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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